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Compound of Interest

2-(Benzyloxy)-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B184467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyloxy)-4-
methoxybenzaldehyde, a versatile benzaldehyde derivative with significant potential in
medicinal chemistry and organic synthesis. This document details its chemical and physical
properties, a standard synthesis protocol, and its applications, particularly in the context of drug
development.

Core Properties of 2-(Benzyloxy)-4-
methoxybenzaldehyde

2-(Benzyloxy)-4-methoxybenzaldehyde, with the CAS Number 32884-23-4, is an aromatic
aldehyde that serves as a valuable intermediate in the synthesis of more complex molecules.
[1] Its structure incorporates a benzaldehyde core with a benzyloxy and a methoxy substituent,
which modulate its reactivity and biological activity.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 32884-23-4 [1]
Molecular Formula C15H1403 [1][2]
Molecular Weight 242.27 g/mol [11[2]
2-(Benzyloxy)-4-
IUPAC Name (Benzylox) [1]
methoxybenzaldehyde
4-methoxy-2-
Synonyms [1]
(phenylmethoxy)benzaldehyde
Appearance Beige powder solid
Melting Point 60 - 64 °C
Purity Typically =295%
Store at 2-8°C under an inert
Storage [3]

atmosphere

Synthesis of 2-(Benzyloxy)-4-methoxybenzaldehyde

The primary synthetic route to 2-(Benzyloxy)-4-methoxybenzaldehyde is the Williamson
ether synthesis. This well-established method involves the O-alkylation of a phenol with an
alkyl halide. In this case, 2-hydroxy-4-methoxybenzaldehyde is treated with benzyl bromide in
the presence of a weak base.

Materials and Equipment:

o Reagents: 2-Hydroxy-4-methoxybenzaldehyde, Benzyl bromide, Potassium carbonate
(K2CO:3s), Anhydrous N,N-Dimethylformamide (DMF), Ethyl acetate, Brine (saturated NaCl
solution), Anhydrous magnesium sulfate (MgSOa).

o Equipment: Round-bottom flask, magnetic stirrer, heating mantle, reflux condenser,
separatory funnel, rotary evaporator, silica gel for column chromatography.

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-4-methoxybenzaldehyde (1.0
equivalent) in anhydrous DMF. Add potassium carbonate (1.5 equivalents) to the solution.

Initial Stirring: Stir the suspension at room temperature for 20-30 minutes to facilitate the
formation of the potassium phenoxide salt.

Addition of Alkylating Agent: Slowly add benzyl bromide (1.1 equivalents) to the reaction
mixture.

Reaction: Heat the mixture to 60-70°C and stir for 4-6 hours. Monitor the progress of the
reaction using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
ethyl acetate (three times).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to yield pure 2-
(Benzyloxy)-4-methoxybenzaldehyde.
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Workflow for Williamson Ether Synthesis
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Caption: Workflow for the synthesis of 2-(Benzyloxy)-4-methoxybenzaldehyde.
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Applications in Drug Development

Benzaldehyde derivatives are a significant class of compounds in medicinal chemistry due to
their wide range of biological activities.[4] The aldehyde group is a versatile handle for various
chemical transformations, allowing for the creation of diverse molecular libraries for drug
screening.[5]

A promising area of research for benzyloxybenzaldehyde derivatives is in the development of
anticancer agents.[4][5] Specifically, these compounds have been investigated as inhibitors of
aldehyde dehydrogenase (ALDH), particularly the ALDH1A isoform, which is overexpressed in
several types of cancer and is associated with cancer stem cells and resistance to
chemotherapy.[5] Inhibition of ALDH can disrupt critical cellular processes in cancer cells,
leading to apoptosis and cell cycle arrest.[4]

The benzyloxy moiety can be crucial for activity, and modifications to this part of the molecule
can be used to optimize potency and selectivity.
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Inhibition of ALDH1A Signaling Pathway
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Caption: Inhibition of the ALDH1A-Retinoic Acid signaling pathway.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 2-
(Benzyloxy)-4-methoxybenzaldehyde.

Table 2: Hazard and Precautionary Information
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Category Information Reference(s)

Causes skin irritation, serious
Health Hazards eye irritation, and may cause [6]

respiratory irritation.

Wear protective gloves,

] ] clothing, and eye/face
Personal Protective Equipment

(PPE) protection. Use in a well- [61[71[8]

ventilated area or with

respiratory protection.

Eyes: Rinse cautiously with
water for several minutes.
] ) Skin: Wash with plenty of soap
First Aid Measures ) [6]
and water. Inhalation: Move to
fresh air. Seek medical

attention if irritation persists.

Keep container tightly closed
Storage in a dry, cool, and well- [7]

ventilated place.

) ) Strong oxidizing agents,
Incompatible Materials 9]
Strong bases.

Conclusion

2-(Benzyloxy)-4-methoxybenzaldehyde is a compound of significant interest to the scientific
community, particularly those in drug discovery and organic synthesis. Its defined properties
and established synthetic route make it an accessible and valuable building block. The
potential for its derivatives to act as potent inhibitors of key biological targets, such as ALDH1A,
underscores its importance in the development of novel therapeutics. Further research into this
and related compounds is warranted to fully explore their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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